1-Phenyl-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)urea

• IUPAC Name: 1-phenyl-3-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)urea
• InChI: InChI=1S/C19H21N3O3/c1-19(2)12-25-16-11-14(9-10-15(16)22(3)17(19)23)21-18(24)20-13-7-5-4-6-8-13/h4-11H,12H2,1-3H3,(H2,20,21,24)
• InChI Key: OOQCSMNNPJUPDU-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)NC3=CC=CC=C3)N(C1=O)C)C
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

1-Phenyl-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)urea is a useful research compound. Its molecular formula is C19H21N3O3 and its molecular weight is 339.395. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of dibenzo[d,f][1,3]oxazepine skeletons, closely related to the compound , involves reacting 2′-amino-2-hydroxybiphenyl with isothiocyanate-derived thioureas and treating in situ with iodine in the presence of triethylamine. This process yields dibenzo[d,f][1,3]oxazepine derivatives in good-to-excellent yields, revealing the importance of iodine-mediated cyclodesulfurization in constructing such complex structures (Murata et al., 2021). Additionally, the synthesis of azole derivatives, including triazolinones and oxadiazolinones from 1-phenyl-2-acylhydrazine and urea, demonstrates the versatility of urea in creating heterocyclic compounds with potential for pharmacological screening (Kametani et al., 1970).

Applications in Molecular Design and Bioactivity

Benzimidazole-tethered oxazepine heterocyclic hybrids have been synthesized, showing the utility of these structures in creating compounds with potential nonlinear optical (NLO) properties and applications in materials science. Spectroscopic, X-ray diffraction, and DFT studies confirm their molecular structure and electronic properties, indicating their potential in designing new materials with specific electronic and optical characteristics (Almansour et al., 2016). Another area of application involves the synthesis of tetrazole- and oxadiazole-substituted 1,4-dihydropyrimidinone compounds, which exhibit inhibitory effects on human carbonic anhydrase, showcasing the potential of such compounds in therapeutic applications (Çelik et al., 2014).

Novel Synthetic Approaches and Material Applications

Research on the synthesis of 11-substituted dibenzo[b,f][1,4]oxazepines as analogs to known pharmaceuticals illustrates the relevance of novel synthetic approaches in creating potentially bioactive compounds. The methodology involves the generation of a carbamate intermediate and a microwave-induced transformation into various urea derivatives, highlighting the importance of safer and more efficient synthetic routes in medicinal chemistry (Zaware & Ohlmeyer, 2014).